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Compound of Interest

2-Anilino-6-dibutylamino-3-
Compound Name:
methylfluoran

cat. No.: B1226379

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of the precursor molecule 2-(4'-dibutylamino-
2'-hydroxybenzoyl)benzoic acid, a compound of interest in various chemical and
pharmaceutical research areas, including as an intermediate for thermal dyes and potentially in
drug development.[1][2] This document provides a comprehensive overview of the synthesis,
including detailed experimental protocols adapted from analogous preparations, key
guantitative data, and process visualizations.

Compound Overview and Properties

2-(4'-dibutylamino-2'-hydroxybenzoyl)benzoic acid (CAS 54574-82-2) is a benzophenone
derivative characterized by a benzoic acid moiety, a hydroxyl group, and a dibutylamino
substituent.[2][3] Its chemical structure lends itself to applications where UV absorption and
reactivity as a chemical intermediate are desired.

Table 1: Physicochemical Properties of 2-(4'-dibutylamino-2'-hydroxybenzoyl)benzoic acid
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Property Value References

CAS Number 54574-82-2 HEABIERE S
Molecular Formula C22H27NO4 [31[71[8][10][12]

Molecular Weight 369.45 g/mol [R17181[OI[10][12]
Appearance White to off-white solid/powder  [3][6]

Melting Point 190-193 °C [L1I31(5]6][81[O1[L0]

Purity (Typical) >999% (L1611 1]

Synthesis Pathway

The primary synthetic route to 2-(4'-dibutylamino-2'-hydroxybenzoyl)benzoic acid is a Friedel-
Crafts acylation reaction between 3-(dibutylamino)phenol and phthalic anhydride. This reaction
forms the carbon-carbon bond between the two aromatic rings, creating the benzophenone

core structure.
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Figure 1. Synthesis Pathway
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Figure 2. Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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